Cas no 73721-29-6 (6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine)

• Product Name: 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine
• CAS No: 73721-29-6
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 2844502
• PubChem ID: 73012912
• Update Time: 2025-05-24

6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methylimidazo[1,2-b]pyridazin-3-amine
• 73721-29-6
• DTXSID301238887
• 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine

• Inchi： 1S/C7H7ClN4/c1-4-7(9)12-6(10-4)3-2-5(8)11-12/h2-3H,9H2,1H3
• InChI Key： CTATXGIZGQZTSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=C(N)N2N=1

Computed Properties

• Exact Mass: 182.0359239Da
• Monoisotopic Mass: 182.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.60

Additional information on 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine

Recent Advances in the Study of 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine (CAS: 73721-29-6)

The compound 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine (CAS: 73721-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridazine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the role of 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine as a scaffold for designing selective kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the imidazopyridazine moiety has been found to interact effectively with the ATP-binding sites of various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine. A study in the European Journal of Pharmacology (2024) reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study suggested that the compound's mechanism of action involves the modulation of the NF-κB signaling pathway, making it a promising candidate for the development of novel anti-inflammatory drugs.

The synthetic chemistry of 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine has also seen advancements. Researchers have developed more efficient and scalable synthetic routes to produce this compound and its derivatives. A recent publication in Organic Process Research & Development (2024) highlighted a novel one-pot synthesis method that improved yield and reduced the use of hazardous reagents, addressing some of the challenges associated with its large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research is also exploring the potential of this compound in combination therapies, particularly in oncology, where synergistic effects with existing drugs are being investigated.

In conclusion, 6-Chloro-2-methylimidazo[1,2-b]pyridazin-3-amine (CAS: 73721-29-6) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, paving the way for its future application in the development of targeted therapies for cancer and inflammatory diseases. Continued research in this area is expected to yield further insights and optimize its therapeutic potential.